Cas no 518018-37-6 (1-Chloro-3-methyl-2-pentylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile)

• Product Name: 1-Chloro-3-methyl-2-pentylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
• CAS No: 518018-37-6
• MF: C₁₈H₁₈ClN₃
• MW: 311.808622837067
• CID: 3054091
• PubChem ID: 5121612
• Update Time: 2025-04-21

1-Chloro-3-methyl-2-pentylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-methyl-2-pentylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
• AKOS001325210
• STK101363
• 518018-37-6
• UPCMLD0ENAT5747970:001
• 1-chloro-3-methyl-2-pentylpyrido[1,2-a]benzimidazole-4-carbonitrile
• SCHEMBL14478838
• Z57388049

• Inchi： 1S/C18H18ClN3/c1-3-4-5-8-13-12(2)14(11-20)18-21-15-9-6-7-10-16(15)22(18)17(13)19/h6-7,9-10H,3-5,8H2,1-2H3
• InChI Key： IDCQVOJVJUWHGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C(C#N)C2=NC3C=CC=CC=3N12)CCCCC

Computed Properties

• Exact Mass: 311.1189253Da
• Monoisotopic Mass: 311.1189253Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 41.1Ų